N1-(3,4-dimethylphenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(3,4-dimethylphenyl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]oxamide
• InChI: InChI=1S/C20H20N2O4S/c1-13-5-6-16(10-14(13)2)22-19(24)18(23)21-12-20(25,15-7-9-27-11-15)17-4-3-8-26-17/h3-11,25H,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: CJDSAIBMRFAJSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O)C
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the appropriate phenyl, furan, and thiophenyl moieties with an oxalamide core. This could potentially be achieved through methods such as the Suzuki-Miyaura cross-coupling, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Scientific Research Applications

Synthesis of Mono- and Trifunctionalized Porphyrin Arrays

Research has demonstrated the use of furan and thiophene derivatives in the synthesis of mono- and trifunctionalized 21-thia and 21-oxaporphyrin systems. These systems are used to create unsymmetrical porphyrin arrays, which are significant in the development of materials for photophysical studies and potential energy transfer applications (Gupta & Ravikanth, 2004).

Dye-Sensitized Solar Cells

The application of furan derivatives, along with thiophene, in dye-sensitized solar cells (DSSCs) has been studied to enhance solar energy-to-electricity conversion efficiency. This improvement highlights the significance of such compounds in the development of more efficient renewable energy sources (Kim et al., 2011).

Novel Synthetic Approaches

Innovative synthetic methods have been developed utilizing furan and thiophene derivatives for creating a variety of chemical structures. For example, the electrolysis of furan and thiophene carboxylic acids leads to the formation of unique oxalamide derivatives, showcasing the versatility of these compounds in synthetic organic chemistry (Konstantinov et al., 1971).

Pharmacological Research

Furan and thiophene moieties have been incorporated into small molecule antagonists targeting the S1P₄ receptor, suggesting a role in the treatment of influenza virus infection and conditions involving reactive thrombocytosis or increased megakaryopoiesis. This illustrates the potential of such compounds in the development of novel therapeutic agents (Urbano et al., 2011).

Photoinduced Oxidative Annulation

The photoinduced oxidative annulation of furan and thiophene derivatives has been explored for the synthesis of polyheterocyclic structures. This approach demonstrates the utility of such compounds in the construction of complex organic molecules with potential applications in materials science and molecular engineering (Zhang et al., 2017).